
2,6-Dichloro-4-ethylphenol: A Technical Health
and Safety Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Dichloro-4-ethylphenol

Cat. No.: B15111565 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2,6-Dichloro-4-ethylphenol (CAS No.

7495-69-4) was found in the available public domain. The following information is compiled

from the PubChem entry for this compound and extrapolated from the safety data sheets of

structurally similar chemicals, including 2,6-Dichlorophenol and 2,6-Dichloro-4-methylphenol.

This guide is intended for informational purposes for researchers, scientists, and drug

development professionals and should be supplemented with professional safety assessments.

Chemical and Physical Properties
This section summarizes the known and computed physical and chemical properties of 2,6-
Dichloro-4-ethylphenol.[1]
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Property Value Source

Molecular Formula C₈H₈Cl₂O PubChem[1]

Molecular Weight 191.05 g/mol PubChem[1]

IUPAC Name 2,6-dichloro-4-ethylphenol PubChem[1]

CAS Number 7495-69-4 PubChem[1]

Computed XLogP3 3.6 PubChem[1]

Computed Hydrogen Bond

Donor Count
1 PubChem[1]

Computed Hydrogen Bond

Acceptor Count
1 PubChem[1]

Computed Rotatable Bond

Count
1 PubChem[1]

Hazard Identification and GHS Classification
A definitive GHS classification for 2,6-Dichloro-4-ethylphenol is not available. However, based

on the classification of analogous compounds like 2,6-Dichlorophenol and 2,6-Dichloro-4-

methylphenol, the following hazards should be anticipated.

Anticipated GHS Classification:
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Hazard Class Hazard Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
Harmful if swallowed.

[2]

Skin

Corrosion/Irritation
Category 1B / 2 Danger / Warning

Causes severe skin

burns and eye

damage. / Causes

skin irritation.[2][3]

Serious Eye

Damage/Eye Irritation
Category 1 Danger

Causes serious eye

damage.[2]

Specific target organ

toxicity — Single

exposure

Category 3 Warning
May cause respiratory

irritation.[2]

Hazard Communication Workflow

Hazard Assessment

Risk Communication

Collect Data
(SDS, Literature)

Classify Hazards
(GHS Criteria)

Generate Label
(Pictograms, Signal Words)

Author Safety Data Sheet

Provide Training to Personnel

Click to download full resolution via product page

Caption: Workflow for Hazard Assessment and Communication.

Toxicological Data (Based on Analogues)
No specific toxicological data for 2,6-Dichloro-4-ethylphenol is available. The following table

presents data for a closely related compound, 2,6-Dichlorophenol.
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Parameter Species Route Value Reference

LD50 Rat Intraperitoneal 390 mg/kg
CDH Fine

Chemical[3]

Note: This data is for 2,6-Dichlorophenol and should be used as an estimate of the potential

toxicity of 2,6-Dichloro-4-ethylphenol.

Experimental Protocols
Detailed experimental protocols for 2,6-Dichloro-4-ethylphenol are not available. The

following represents a generalized protocol for determining acute oral toxicity, which would be a

necessary experiment to establish a key health and safety parameter.

Generalized Protocol for Acute Oral Toxicity (Up-and-Down Procedure)
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Start

Dose first animal at best estimate of LD50

Observe for 48 hours

Animal Survives?

Increase dose for next animal

Yes

Decrease dose for next animal

No

Continue with additional animals

Analyze results to calculate LD50

After sufficient data points

End

Click to download full resolution via product page

Caption: Generalized workflow for an acute oral toxicity study.
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Handling and Storage
Based on the data for similar chlorinated phenols, the following handling and storage

procedures are recommended.

Aspect Recommendation

Handling

Use in a well-ventilated area or under a

chemical fume hood. Avoid breathing dust,

vapor, mist, or gas. Avoid contact with skin,

eyes, and clothing. Wash hands thoroughly after

handling.[3]

Storage

Store in a cool, dry, well-ventilated place. Keep

container tightly closed. Store away from

incompatible materials such as strong oxidizing

agents, acid anhydrides, and acid chlorides.[3]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 2,6-Dichloro-4-ethylphenol, based on the

requirements for analogous compounds.

Protection Type Specification

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[3]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and a lab coat or other protective

clothing to prevent skin exposure.[3]

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with an appropriate

cartridge for organic vapors and particulates.

PPE Selection Logic
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Perform Risk Assessment

Identify Potential Routes of Exposure

Inhalation Hazard

Yes

Skin Contact Hazard

Yes

Eye Contact Hazard

Yes

Select Respirator Select Gloves & Protective Clothing Select Goggles/Face Shield

Click to download full resolution via product page

Caption: Logic for selecting appropriate Personal Protective Equipment.

First Aid Measures
In case of exposure, the following first aid measures, derived from data on similar compounds,

should be taken.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[3]

Fire-Fighting Measures
Aspect Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

May emit toxic fumes of carbon monoxide,

carbon dioxide, and hydrogen chloride under fire

conditions.[3]

Protective Equipment
Wear self-contained breathing apparatus

(SCBA) and full protective gear.[3]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste. Consult local, regional, and national hazardous waste regulations to ensure
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complete and accurate classification and disposal.

In conclusion, while a specific health and safety data sheet for 2,6-Dichloro-4-ethylphenol is
not readily available, a conservative approach based on the known properties of this molecule

and the documented hazards of its close chemical analogues provides a solid foundation for

safe handling and use in a research and development setting. It is imperative to treat this

compound with the precautions outlined for corrosive, toxic, and irritating chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,6-Dichloro-4-ethylphenol: A Technical Health and
Safety Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15111565#2-6-dichloro-4-ethylphenol-health-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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